Cas no 1805888-96-3 (5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid)
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid
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- Inchi: 1S/C11H11BrO3S/c1-16-10-3-2-7(9(13)4-5-12)6-8(10)11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
- InChI Key: MZQHSDNNVWSDNH-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(=C(C(=O)O)C=1)SC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 270
- XLogP3: 2.3
- Topological Polar Surface Area: 79.7
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015913-250mg |
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid |
1805888-96-3 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015015913-500mg |
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid |
1805888-96-3 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015015913-1g |
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid |
1805888-96-3 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid
Comprehensive Overview of 5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid (CAS No. 1805888-96-3)
5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid (CAS No. 1805888-96-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 5-Bromo-2-(methylthio)benzoic acid derivative, features a benzoic acid backbone substituted with a 3-bromopropanoyl group and a methylthio moiety. Its molecular formula, C11H11BrO3S, highlights its potential as a versatile intermediate in synthetic chemistry.
In recent years, the demand for high-purity benzoic acid derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid due to its role in synthesizing biologically active molecules. For instance, its bromine and thioether functional groups make it a valuable precursor for cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with the growing trend of exploring sustainable synthetic routes and green chemistry principles, which are frequently searched terms in academic and industrial databases.
The compound’s methylthio group is another focal point, as sulfur-containing compounds are increasingly studied for their antioxidant and anti-inflammatory properties. This ties into the broader interest in nutraceuticals and functional foods, where such derivatives are explored for potential health benefits. Additionally, the 3-bromopropanoyl side chain offers reactivity that is useful in peptide modification and proteomics research, areas that have seen exponential growth due to advancements in biotechnology and personalized medicine.
From a technical standpoint, CAS No. 1805888-96-3 is often discussed in the context of HPLC purification and spectroscopic characterization. Analytical techniques like NMR and mass spectrometry are critical for verifying its purity, a common concern among purchasers and researchers. The compound’s stability under various storage conditions is another frequently searched topic, especially for laboratories focusing on long-term chemical storage and inventory management.
In the agrochemical sector, 5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid is explored for its potential as a crop protection agent. With the global push toward sustainable agriculture, derivatives of this compound are being tested for their efficacy against plant pathogens while minimizing environmental impact. This resonates with the increasing public interest in eco-friendly pesticides and organic farming, which dominate search engine queries related to agricultural innovations.
In summary, 5-(3-Bromopropanoyl)-2-(methylthio)benzoic acid (CAS No. 1805888-96-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features align with current research trends, including green synthesis, drug development, and sustainable agriculture, making it a subject of ongoing scientific exploration. As interest in specialty chemicals grows, this compound is poised to remain a key player in innovative research and industrial applications.
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